N-[2-(dimethylamino)ethyl]-N'-phenylethanediamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C12H17N3O2/c1-15(2)9-8-13-11(16)12(17)14-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,13,16)(H,14,17)
• InChI Key: WPQHFQYGOPINRO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=CC=CC=C1
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

N-[2-(dimethylamino)ethyl]-N'-phenylethanediamide is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 235.132076794 g/mol and the complexity rating of the compound is 261. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Safety and Hazards

The safety data sheet for a related compound, “2-(Dimethylamino)ethyl methacrylate, stabilized”, indicates that it is combustible, harmful if swallowed, fatal if inhaled, causes skin irritation, causes serious eye irritation, and may cause an allergic skin reaction.

Future Directions

“N-[2-(dimethylamino)ethyl]-1,8-naphthalimide derivatives” (ANNs) show promise in the field of photopolymerization, with potential applications in the synthesis of interpenetrated polymer networks and 3D printing.

Mechanism of Action

Mode of Action

It’s worth noting that daca, a compound with a similar structure, acts as a dna intercalator directed at topoisomerase ii . DNA intercalators insert themselves between the DNA base pairs, disrupting the DNA helix’s normal structure and function. This disruption can inhibit DNA replication and transcription, leading to cell death.

Biochemical Pathways

Based on the action of similar compounds, it can be inferred that it may affect the dna replication and transcription pathways by interacting with topoisomerases .

Pharmacokinetics

It has a clearance of 1.00±0.36 l h−1 kg−1, a volume of distribution of the central compartment of 0.72±0.55 l/kg, an initial half-life of 0.28±0.19 h, and a terminal half-life of 2.04±0.94 h . These parameters were independent of dose, indicating first-order kinetics .

Result of Action

Similar compounds like daca have been shown to cause cell-cycle changes expected for a dna-damaging drug . It also has a greater effect on the transition of G2-phase cells to mitosis and the G1-phase .